Cas no 1203063-90-4 (N-(4-{2-(4-methyl-5-oxo-3-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethylsulfamoyl}phenyl)acetamide)

• Product Name: N-(4-{2-(4-methyl-5-oxo-3-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethylsulfamoyl}phenyl)acetamide
• CAS No: 1203063-90-4
• MF: C₁₉H₂₁N₅O₄S
• MW: 415.466142416
• CID: 6136142
• PubChem ID: 45503170
• Update Time: 2025-10-28

N-(4-{2-(4-methyl-5-oxo-3-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethylsulfamoyl}phenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{2-(4-methyl-5-oxo-3-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethylsulfamoyl}phenyl)acetamide
• N-[4-[2-(4-methyl-5-oxo-3-phenyl-1,2,4-triazol-1-yl)ethylsulfamoyl]phenyl]acetamide
• VU0519112-1
• AKOS024517145
• N-(4-(N-(2-(4-methyl-5-oxo-3-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)sulfamoyl)phenyl)acetamide
• N-(4-{[2-(4-methyl-5-oxo-3-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl]sulfamoyl}phenyl)acetamide
• F5687-0001
• 1203063-90-4

• Inchi： 1S/C19H21N5O4S/c1-14(25)21-16-8-10-17(11-9-16)29(27,28)20-12-13-24-19(26)23(2)18(22-24)15-6-4-3-5-7-15/h3-11,20H,12-13H2,1-2H3,(H,21,25)
• InChI Key： YWCLZCAHCULGAA-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(NCCN2C(=O)N(C)C(C3=CC=CC=C3)=N2)(=O)=O)C=C1)(=O)C

Computed Properties

• Exact Mass: 415.13142534g/mol
• Monoisotopic Mass: 415.13142534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 734
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 120Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Triazolones

Additional information on N-(4-{2-(4-methyl-5-oxo-3-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethylsulfamoyl}phenyl)acetamide

N-(4-{2-(4-methyl-5-oxo-3-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethylsulfamoyl}phenyl)acetamide (CAS No. 1203063-90-4): An Overview

N-(4-{2-(4-methyl-5-oxo-3-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethylsulfamoyl}phenyl)acetamide (CAS No. 1203063-90-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of acetamides and features a unique structural arrangement that includes a 1,2,4-triazole ring and an ethylsulfamoyl group. These structural elements contribute to its pharmacological properties and make it a promising candidate for various biological studies.

The chemical structure of N-(4-{2-(4-methyl-5-oxo-3-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethylsulfamoyl}phenyl)acetamide is characterized by its multifunctional groups. The presence of the 1,2,4-triazole ring is particularly noteworthy as it is known for its bioisosteric properties and ability to enhance the binding affinity of molecules to their target receptors. Additionally, the ethylsulfamoyl group contributes to the compound's solubility and stability, which are crucial factors in drug development.

Recent studies have explored the potential of this compound in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research published in the Journal of Medicinal Chemistry has shown that N-(4-{2-(4-methyl-5-oxo-3-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethylsulfamoyl}phenyl)acetamide exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, this compound has also been investigated for its potential as an antiviral agent. A study published in the Antiviral Research journal reported that N-(4-{2-(4-methyl-5-oxo-3-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-y l)ethylsulfamoyl}phenyl)acetamide demonstrates significant activity against several viral strains, including influenza and herpes simplex viruses. The mechanism of action involves inhibiting viral replication by interfering with key viral enzymes.

The pharmacokinetic properties of N-(4-{2-(4-methyl-5-o xo -3 -phe n y l - 4 , 5 - dihyd ro - 1 H - 1 , 2 , 4 - triazol - 1 - y l ) e th y l s u l f a m o y l } p h e n y l ) a c e t a m i d e have also been studied extensively. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is well-absorbed orally and has a reasonable half-life in vivo, making it suitable for oral administration in therapeutic settings.

Clinical trials are currently underway to evaluate the safety and efficacy of this compound in human subjects. Preliminary results from Phase I trials have shown that N-(4-{2-(4-methyl -5-o xo -3-p hen y l - 4 , 5 - dihyd ro - 1 H - 1 , 2 , 4 - triazol - 1 - y l ) e th y l s u l f a m o y l } p h e n y l ) a c e t a m i d e is well-tolerated at various dose levels with minimal adverse effects. These findings are encouraging and support further clinical development.

The potential applications of this compound extend beyond its direct therapeutic effects. It has also been explored as a lead compound for structure-based drug design. By understanding its interactions with target proteins at the molecular level, researchers can optimize its structure to enhance potency and selectivity while minimizing side effects.

In conclusion, N-(4-{2-(4-methyl -5-o xo -3-p hen y l - 4 , 5 - dihyd ro - 1 H - 1 , 2 , 4 - triazol - 1 - y l ) e th y l s u l f a m o y l } p h e n y l ) a c e t a m i d e (CAS No. 1203063–90–4) represents a promising molecule with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and drug discovery.